4-cyclopropyl-3-fluoro-2-hydroxybenzaldehyde
Description
4-Cyclopropyl-3-fluoro-2-hydroxybenzaldehyde is an organic compound with the molecular formula C10H9FO2 . It has a molecular weight of 180.18 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-cyclopropyl-3-fluoro-2-hydroxybenzaldehyde consists of a benzene ring substituted with a cyclopropyl group, a fluorine atom, and a hydroxybenzaldehyde group .Physical And Chemical Properties Analysis
4-Cyclopropyl-3-fluoro-2-hydroxybenzaldehyde is stored in an inert atmosphere at 2-8°C . The boiling point of this compound is not specified .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyl-3-fluoro-2-hydroxybenzaldehyde involves the conversion of a commercially available starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-cyclopropyl-3-fluorophenol", "sodium hydroxide", "sodium nitrite", "hydrochloric acid", "sodium sulfite", "sodium carbonate", "chloroacetic acid", "sodium hydroxide", "sulfuric acid", "potassium permanganate", "sodium hydroxide", "acetic acid", "sodium borohydride", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "acetic acid", "2-hydroxy-4-cyclopropylbenzaldehyde" ], "Reaction": [ "4-cyclopropyl-3-fluorophenol is reacted with sodium hydroxide and sodium nitrite in hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reduced with sodium sulfite to form the corresponding phenol.", "The phenol is then reacted with chloroacetic acid in the presence of sodium hydroxide and sulfuric acid to form the corresponding carboxylic acid.", "The carboxylic acid is then oxidized with potassium permanganate in the presence of sodium hydroxide to form the corresponding aldehyde.", "The aldehyde is then reduced with sodium borohydride in the presence of acetic acid to form the corresponding alcohol.", "The alcohol is then acetylated with acetic anhydride in the presence of sodium acetate to form the corresponding acetate.", "The acetate is then hydrolyzed with hydrochloric acid to form the corresponding alcohol.", "The alcohol is then oxidized with sodium dichromate in the presence of sulfuric acid to form the target compound, 4-cyclopropyl-3-fluoro-2-hydroxybenzaldehyde." ] } | |
CAS RN |
1628750-60-6 |
Product Name |
4-cyclopropyl-3-fluoro-2-hydroxybenzaldehyde |
Molecular Formula |
C10H9FO2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
